Cas no 2649012-12-2 (2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan)

• Product Name: 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan
• CAS No: 2649012-12-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6434338
• PubChem ID: 165676439
• Update Time: 2025-05-19

2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan
• EN300-1731341
• 2649012-12-2

• Inchi： 1S/C12H13NO2/c1-8-6-9(8)10-2-3-11(15-10)12(4-5-12)13-7-14/h2-3,8-9H,4-6H2,1H3
• InChI Key： GDWLZTJKUICMLV-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan

2-(1-Isocyanatocyclopropyl)-5-(2-Methylcyclopropyl)Furan: A Comprehensive Overview

The compound with CAS No 2649012-12-2, commonly referred to as 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which incorporates both an isocyanate group and a furan ring, making it a versatile building block for various applications. Recent studies have highlighted its potential in advanced polymer synthesis, drug delivery systems, and as a precursor for novel materials with tailored properties.

The molecular structure of 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan is notable for its combination of strained rings and reactive functional groups. The presence of the isocyanate group (-N=C=O) introduces reactivity that can be exploited in various chemical transformations, while the furan ring provides aromatic stability and potential for further functionalization. The cyclopropyl groups attached to the furan ring add strain and rigidity to the molecule, which can influence its reactivity and physical properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its application in polymer chemistry. Scientists have demonstrated that 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan can serve as a monomer for the production of high-performance polymers. These polymers exhibit exceptional mechanical properties, including high tensile strength and thermal stability, making them suitable for use in aerospace, automotive, and electronic industries.

In addition to its role in polymer synthesis, this compound has shown promise in drug delivery systems. The isocyanate group enables the formation of biodegradable polymers that can encapsulate therapeutic agents, offering controlled release profiles. Researchers have explored its use in creating nanoscale drug delivery vehicles that can target specific tissues or organs, enhancing the efficacy of treatments while minimizing side effects.

The synthesis of 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the furan ring through cyclization reactions and the subsequent introduction of the isocyanate group via nucleophilic substitution. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound.

From an environmental perspective, 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment. This property makes it an attractive option for sustainable materials development.

In conclusion, CAS No 2649012-12-2, or 2-(1-isocyanatocyclopropyl)-5-(2-methylcyclopropyl)furan, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key component in the development of next-generation materials and therapies.